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Introduction

Rochelle salt (Sodium Potassium Tartrate Tetrahydrate, KNaC4H4Os-4H20) holds a significant
place in the history of materials science as one of the first materials in which piezoelectricity
was discovered.[1][2] Its strong piezoelectric effect and the ease with which large single
crystals can be grown make it an excellent model compound for research and educational
purposes.[3][4] A key characteristic of a piezoelectric material is its piezoelectric coefficient (d),
which quantifies the electric charge generated in response to an applied mechanical stress
(direct effect) or the mechanical strain produced by an applied electric field (converse effect).[5]

[6]

This document provides detailed protocols for the preparation of Rochelle salt crystals and the
measurement of their effective piezoelectric coefficient using the direct quasi-static method.
This method is widely used due to its relative simplicity and accuracy in determining
piezoelectric properties.[5][7] It is important to note that Rochelle salt exhibits its remarkable
ferroelectric and piezoelectric properties between its two Curie points, at -18°C and 24.9°C.[8]

[9]

Part 1: Experimental Protocols
Protocol 1: Synthesis and Growth of Rochelle Salt
Crystals
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This protocol details the solution growth method for producing single crystals of Rochelle salt
suitable for piezoelectric measurements.

Materials and Equipment:

Potassium bitartrate (Cream of Tartar)

e Sodium carbonate (Washing Soda)

» Distilled or deionized water

o Beakers (600 ml and 250 ml)

e Heat source (e.g., lab burner or hot plate)
e Stirring rod

 Filter paper and funnel

» Shallow dish for crystallization

e Nylon thread

e Seed crystal (a small, well-formed crystal from a previous batch)
Procedure:

e Prepare a Saturated Solution: In a 600 ml beaker, dissolve approximately 90-100 grams of
Rochelle salt powder (or a stoichiometric mixture of its precursors) per 100 ml of distilled
water.[3] Alternatively, synthesize the salt by reacting 80g of cream of tartar with sodium
carbonate in simmering distilled water until the fizzing (CO2z production) stops.[10]

o Heat and Filter: Gently heat the solution while stirring until all the solute has dissolved.[4]
Filter the hot, supersaturated solution through filter paper into a clean 250 ml beaker or
shallow dish to remove any impurities or undissolved particles.[3][10]

¢ Nucleation: Allow the solution to cool slowly. Small, well-faceted crystals will begin to form as
the solution evaporates and cools.[3] These can be used as seed crystals.
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o Seed Crystal Growth: Select a small, transparent, and well-formed crystal as a seed. Tie it to
a thin nylon thread and suspend it in a freshly prepared, slightly undersaturated solution (to
prevent initial dissolution of the seed).

o Crystal Maturation: Allow the solution to cool and evaporate slowly and undisturbed over
several days to a week. The seed crystal will grow larger as salt precipitates from the
solution.[3][4] The slower the cooling and evaporation, the larger and higher quality the
resulting crystal will be.

e Harvesting and Preparation: Once a crystal of sufficient size (e.g., >1 cm) is grown, carefully
remove it from the solution and dry it with a lint-free tissue.[3] The crystal may need to be cut
into a specific geometry (e.g., a rectangular slab) for measurement. A wet thread can be
used to carefully saw through the crystal.[3]

Protocol 2: Measurement of the Piezoelectric Coefficient
(ds3) by the Direct Method

This protocol describes the quasi-static direct method for measuring the effective longitudinal
piezoelectric coefficient, dss. In this method, a known dynamic force is applied to the crystal,
and the resulting charge is measured.[5][7]

Materials and Equipment:

Rochelle salt crystal (cut and prepared)

o Conductive foil (e.g., aluminum or copper) or silver paint for electrodes
o Force sensor (load cell)

o Shaker or mechanical vibrator to apply a dynamic force

» Function generator to drive the shaker

o Charge amplifier

o Data acquisition (DAQ) system or oscilloscope
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e Mounting fixture to hold the crystal and sensor
Procedure:

» Electrode Application: Apply electrodes to the two opposing faces of the crystal slab. This
can be done by carefully securing thin aluminum foil to the surfaces or by painting them with
conductive silver paint.[3]

o Experimental Setup:

Mount the force sensor onto the mechanical shaker.

[¢]

o Place the electroded Rochelle salt crystal directly on top of the force sensor.

o Ensure a firm, stable mechanical connection in series: Shaker -> Force Sensor -> Crystal -
> Rigid support. This ensures the force measured by the sensor is the same as that
applied to the crystal.

o Connect the output of the force sensor to an input channel of the DAQ
system/oscilloscope.

o Connect the electrodes of the crystal to the input of the charge amplifier. Connect the
output of the charge amplifier to another input channel of the DAQ system/oscilloscope.
[11][12]

¢ Measurement:

o Use the function generator to drive the shaker with a low-frequency sinusoidal waveform
(e.g., 10-200 Hz).[7][12] The frequency should be well below the crystal's mechanical
resonance.

o Apply a small, oscillating force (e.g., 0.1 N to 0.5 N).[12]

o Simultaneously record the force signal (F) from the load cell and the charge signal (Q)
from the charge amplifier using the DAQ system or oscilloscope.

o Calculation:
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o Determine the amplitudes of the force (Fo) and charge (Qo) signals from the recorded
data.

o The piezoelectric coefficient d is calculated using the formula:
» d=Qo/Fo

o The units will be picocoulombs per Newton (pC/N) or picometers per Volt (pm/V).[8]

» Data Analysis: Repeat the measurement multiple times and average the results to ensure
reproducibility and minimize random error.

Part 2: Data Presentation

The piezoelectric properties of Rochelle salt are described by a tensor, as its response
depends on the direction of the applied force and the faces where the charge is measured. For
a single crystal, specific coefficients like dz21, d22, and d23 are determined.[13] For practical
applications, especially with composites or non-ideally oriented crystals, an effective
longitudinal dss coefficient is often measured.[8][9]

Piezoelectric Value (x 10722 C/N or Measurement
. Reference

Coefficient pm/V) Method
X-ray Multiple

d21 700 ] ] [13]
Diffraction
X-ray Multiple

d22 2200 ) ] [13]
Diffraction
X-ray Multiple

d2s3 2100 ) ] [13]
Diffraction
X-ray Multiple

d2s 37 _ Y _ P [13]
Diffraction

Table 1: Piezoelectric
coefficients for a
single crystal of
Rochelle salt in the

ferroelectric phase.
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_ Sample Effective dss Measurement
Material ) Reference
Thickness (pCIN) Method
Direct
PLA/Rochelle _ _
) 1.5mm ~119 Piezoelectric [8]
Salt Composite
Effect
Direct
PLA/Rochelle ) )
] 2.5 mm ~39 Piezoelectric [8]
Salt Composite
Effect
Direct
Wood/Rochelle ] )
) N/A 10 - 17 Piezoelectric [14]
Salt Composite
Effect
Commercial Direct
PVDF-TrFE (for 40 pum ~22 Piezoelectric [8]
comparison) Effect

Table 2: Effective
dss piezoelectric
coefficients
measured for
Rochelle salt-
based

composites.

Part 3: Visualizations
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Caption: Logical workflow from crystal synthesis to final data analysis.
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Caption: Schematic of the direct dsz measurement instrumentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols: Measuring the
Piezoelectric Coefficient of Rochelle Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15598908#measuring-the-piezoelectric-coefficient-of-
rochelle-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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